molecular formula C14H21ClN2O B217924 2-[(2-Tert-butylphenoxy)methyl]-4,5-dihydroimidazole hydrochloride CAS No. 101564-91-4

2-[(2-Tert-butylphenoxy)methyl]-4,5-dihydroimidazole hydrochloride

Cat. No. B217924
CAS RN: 101564-91-4
M. Wt: 268.78 g/mol
InChI Key: BETHWPJVQCLYFC-UHFFFAOYSA-N
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Description

2-[(2-Tert-butylphenoxy)methyl]-4,5-dihydroimidazole hydrochloride, commonly known as BIM-23056, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of imidazole derivatives and has been found to exhibit a wide range of pharmacological properties.

Mechanism of Action

The exact mechanism of action of BIM-23056 is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are responsible for inflammation and pain. BIM-23056 also acts on the central nervous system by modulating the activity of neurotransmitters, such as serotonin and dopamine.
Biochemical and Physiological Effects:
BIM-23056 has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation and pain, lower body temperature, and improve cognitive function. Additionally, BIM-23056 has been shown to have a positive effect on mood and can be used to treat depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BIM-23056 in lab experiments is its potent anti-inflammatory and analgesic effects. This makes it an ideal compound for studying the mechanisms of pain and inflammation. However, one limitation of using BIM-23056 is its potential toxicity. It is important to use appropriate safety measures when handling this compound.

Future Directions

There are several potential future directions for research on BIM-23056. One area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of BIM-23056 and its potential therapeutic applications. Finally, more studies are needed to determine the safety and toxicity of this compound, particularly in long-term use.

Synthesis Methods

The synthesis of BIM-23056 involves the reaction of 2-tert-butylphenol with formaldehyde and ammonium chloride in the presence of a catalyst. The resulting product is then reacted with imidazole to obtain the final product, BIM-23056.

Scientific Research Applications

BIM-23056 has been studied extensively for its potential therapeutic applications. It has been found to exhibit potent anti-inflammatory, analgesic, and antipyretic effects. Additionally, BIM-23056 has been shown to have a positive effect on the central nervous system and can be used to treat various neurological disorders.

properties

CAS RN

101564-91-4

Product Name

2-[(2-Tert-butylphenoxy)methyl]-4,5-dihydroimidazole hydrochloride

Molecular Formula

C14H21ClN2O

Molecular Weight

268.78 g/mol

IUPAC Name

2-[(2-tert-butylphenoxy)methyl]-4,5-dihydro-1H-imidazole;hydrochloride

InChI

InChI=1S/C14H20N2O.ClH/c1-14(2,3)11-6-4-5-7-12(11)17-10-13-15-8-9-16-13;/h4-7H,8-10H2,1-3H3,(H,15,16);1H

InChI Key

BETHWPJVQCLYFC-UHFFFAOYSA-N

SMILES

CC(C)(C)C1=CC=CC=C1OCC2=NCCN2.Cl

Canonical SMILES

CC(C)(C)C1=CC=CC=C1OCC2=NCC[NH2+]2.[Cl-]

synonyms

2-[(2-tert-butylphenoxy)methyl]-4,5-dihydroimidazole chloride

Origin of Product

United States

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